Cas no 1315366-04-1 (2-(2-Chlorophenyl)cyclobutan-1-amine)

• Product Name: 2-(2-Chlorophenyl)cyclobutan-1-amine
• CAS No: 1315366-04-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD19382280
• CID: 4588183
• Update Time: 2025-05-23

2-(2-Chlorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)cyclobutan-1-amine
• 2-(2-chlorophenyl)cyclobutanamine
• 2-(2-Chlorophenyl)cyclobutan-1-amine

• MDL： MFCD19382280
• Inchi： 1S/C10H12ClN/c11-9-4-2-1-3-7(9)8-5-6-10(8)12/h1-4,8,10H,5-6,12H2
• InChI Key： LHHIHKIVABTZCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Additional information on 2-(2-Chlorophenyl)cyclobutan-1-amine

2-(2-Chlorophenyl)cyclobutan-1-amine (CAS No. 1315366-04-1): An Overview of Its Structure, Properties, and Applications

2-(2-Chlorophenyl)cyclobutan-1-amine (CAS No. 1315366-04-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclobutane ring substituted with a 2-chlorophenyl group and an amine functional group, which collectively contribute to its distinct chemical properties and biological behavior.

The molecular formula of 2-(2-Chlorophenyl)cyclobutan-1-amine is C₁₀H₁₂ClN, and its molecular weight is approximately 189.66 g/mol. The compound's structure consists of a four-membered cyclobutane ring, which imparts significant ring strain and influences its reactivity. The presence of the 2-chlorophenyl substituent adds to the compound's hydrophobicity and can affect its binding interactions with biological targets.

In terms of physical properties, 2-(2-Chlorophenyl)cyclobutan-1-amine is typically a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The synthesis of 2-(2-Chlorophenyl)cyclobutan-1-amine can be achieved through several routes, including the reaction of 2-chlorobenzaldehyde with cyclobutanone followed by reduction to form the amine. Recent advancements in synthetic methodologies have focused on optimizing these reactions to improve yield and purity, making the compound more accessible for research and development purposes.

In the context of medicinal chemistry, 2-(2-Chlorophenyl)cyclobutan-1-amine has been studied for its potential pharmacological properties. Research has shown that this compound can interact with various receptors and enzymes, suggesting its potential as a lead molecule for drug discovery. For instance, studies have demonstrated that it can modulate serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

A notable study published in the Journal of Medicinal Chemistry explored the effects of 2-(2-Chlorophenyl)cyclobutan-1-amine on serotonin receptor subtypes. The results indicated that the compound exhibited selective binding to serotonin 5-HT₇ receptors, which are involved in regulating circadian rhythms and sleep patterns. This finding opens up new avenues for developing treatments for sleep disorders and related conditions.

Beyond its interactions with serotonin receptors, 2-(2-Chlorophenyl)cyclobutan-1-amine has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that it can reduce pain responses in animal models, suggesting its utility in pain management therapies. The mechanism underlying this analgesic effect is thought to involve interactions with opioid receptors or other pain-modulating pathways.

In addition to its pharmacological properties, 2-(2-Chlorophenyl)cyclobutan-1-amine has been studied for its effects on cellular processes such as apoptosis and inflammation. Research has shown that it can induce apoptosis in certain cancer cell lines while exerting anti-inflammatory effects in immune cells. These findings highlight the compound's potential as a therapeutic agent for cancer and inflammatory diseases.

The safety profile of 2-(2-Chlorophenyl)cyclobutan-1-amine is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have generally indicated that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(2-Chlorophenyl)cyclobutan-1-amine (CAS No. 1315366-04-1) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding of various diseases and developing new treatments.